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Compound of Interest

Compound Name: 3,5-Diethylphenol

Cat. No.: B075064

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of
3,5-Diethylphenol, specifically its melting and boiling points. This document is intended for
researchers, scientists, and professionals in drug development who require precise and reliable
data for their work. The guide includes a summary of quantitative data, detailed experimental
protocols, and a visualization of a relevant biological pathway.

Core Physical Properties of 3,5-Diethylphenol

3,5-Diethylphenol is a disubstituted phenolic compound with the chemical formula C10H140.
Accurate knowledge of its physical properties, such as melting and boiling points, is crucial for
its application in synthesis, purification, and formulation.

Data Presentation

The following table summarizes the key physical properties of 3,5-Diethylphenol.

Physical Property Value Conditions
Melting Point 76 -77°C
Boiling Point 248 °C 760 Torr
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Experimental Protocols

While specific experimental records for the determination of the physical properties of 3,5-
Diethylphenol are not readily available in public literature, the following protocols describe
standard and reliable methodologies for these measurements, adapted from established
organic chemistry practices. These protocols are analogous to those used for similar phenolic
compounds.

Determination of Melting Point

Principle: The melting point of a solid is the temperature at which it changes state from solid to
liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range. The
melting point can be determined using a capillary melting point apparatus.

Apparatus and Reagents:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

3,5-Diethylphenol, purified solid

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: A small amount of dry, purified 3,5-Diethylphenol is placed in a mortar
and finely ground with a pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently on a hard surface to pack the solid into
the sealed end. This process is repeated until a column of 2-3 mm of tightly packed sample
IS achieved.

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus.
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Heating and Observation: The apparatus is turned on, and the temperature is increased at a
rapid rate initially. A preliminary, approximate melting point is observed.

Accurate Determination: The apparatus is allowed to cool. A fresh capillary tube with the
sample is placed in the apparatus, and the temperature is raised rapidly to about 10-15 °C
below the approximate melting point. The heating rate is then adjusted to a slow rate of 1-2
°C per minute.

Data Recording: The temperature at which the first drop of liquid appears (onset of melting)
and the temperature at which the entire solid has turned into a clear liquid (completion of
melting) are recorded. This range is reported as the melting point.

Determination of Boiling Point

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

pressure of the gas above it. The normal boiling point is measured at an atmospheric pressure

of 760 Torr. A common method for determining the boiling point of a small quantity of liquid is

the micro boiling point or Siwoloboff method.

Apparatus and Reagents:

Thiele tube or a similar heating bath (e.g., oil bath with a stirrer)
Thermometer (calibrated)

Small test tube (e.g., 75 x 10 mm)

Capillary tube (sealed at one end)

3,5-Diethylphenol, purified liquid (if the sample is solid at room temperature, it should be
gently heated to its molten state)

Heating source (e.g., Bunsen burner or heating mantle)

Procedure:

Sample Preparation: Approximately 0.5 mL of 3,5-Diethylphenol is placed in the small test
tube.
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o Capillary Insertion: A capillary tube, sealed at one end, is placed into the test tube with the
open end submerged in the liquid.

e Apparatus Setup: The test tube is attached to a thermometer using a rubber band or a wire,
ensuring the bulb of the thermometer is level with the sample. The entire assembly is then
clamped and immersed in the heating bath (Thiele tube or oil bath), ensuring the sample is
below the level of the heating fluid.

o Heating: The heating bath is heated gently. As the temperature rises, air trapped in the
capillary tube will expand and slowly bubble out.

o Observation: The heating is continued until a continuous and rapid stream of bubbles
emerges from the open end of the capillary tube. At this point, the heating is stopped.

o Data Recording: The liquid in the heating bath is allowed to cool while being stirred. The
temperature at which the bubbling stops and the liquid just begins to enter the capillary tube
is recorded. This temperature is the boiling point of the liquid at the ambient atmospheric
pressure. For a normal boiling point, a pressure correction may be necessary if the
atmospheric pressure is not 760 Torr.

Biodegradation Pathway of Alkylphenols

While a specific signaling pathway for 3,5-Diethylphenol is not extensively documented, its
structural similarity to other alkylphenols, such as 3,5-dimethylphenol, suggests a plausible
biodegradation pathway in microorganisms like Pseudomonas species. These bacteria are
known to degrade aromatic compounds. The following diagram illustrates a hypothetical
metabolic pathway for the aerobic degradation of 3,5-Diethylphenol.
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Caption: Hypothetical aerobic biodegradation pathway of 3,5-Diethylphenol by a meta-
cleavage route.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of 3,5-Diethylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075064#physical-properties-of-3-5-diethylphenol-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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